molecular formula C12H15N3O4 B8632083 2-Nitro-5-(4-methylpiperazin-1-yl)benzoic acid

2-Nitro-5-(4-methylpiperazin-1-yl)benzoic acid

Cat. No.: B8632083
M. Wt: 265.26 g/mol
InChI Key: PFXCMCFXWYCDBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Nitro-5-(4-methylpiperazin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H15N3O4 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O4

Molecular Weight

265.26 g/mol

IUPAC Name

5-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid

InChI

InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)9-2-3-11(15(18)19)10(8-9)12(16)17/h2-3,8H,4-7H2,1H3,(H,16,17)

InChI Key

PFXCMCFXWYCDBX-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 10 g of 2-nitro-5-chlorobenzoic acid and 30 mL of N-methylpiperazine is stirred at 120° C. for 6 hours. To the reaction mixture 150 mL of ethyl acetate is added. The precipitated yellow crystalline material is filtered off, dissolved in 15 mL of water. The pH of the mixture is adjusted to 6 with acetic acid. The precipitated material is filtered off, washed with water and dried, to obtain 11.2 g of the title compound. m.p.: 212° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two

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